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Compound of Interest

Compound Name: Erbium oxide

Cat. No.: B7798102

This guide provides comprehensive, procedural information for the safe handling, storage, and
disposal of Erbium (III) oxide (Er203) in a laboratory setting. Adherence to these protocols is
critical for minimizing risk and ensuring a safe research environment.

Pre-Handling Risk Assessment and Preparation

Before working with Erbium (Il) oxide, a thorough risk assessment is mandatory. While
generally considered to have low toxicity, it can cause irritation upon contact with skin, eyes, or
the respiratory tract if inhaled.[1][2] Long-term exposure effects are not fully investigated,
necessitating precautionary measures.[1]

Key Physical and Chemical Properties:

The following table summarizes key quantitative data for Erbium (Il) oxide, which is essential
for risk assessment and handling.
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Property Value Citations
CAS Number 12061-16-4 [11[2][3][4]
Appearance Pink, odorless powder [1][2]
Molecular Formula Er203 [2][41[5]
Molecular Weight 382.52 - 382.56 g/mol [1114]
Density 8.64 g/cm?3 [1][5][6]
Melting Point 2344°C [1]

N Insoluble in water; moderately
Solubility ] ) ) [1][5]
soluble in strong mineral acids.

Erbium compounds have low
to moderate toxicity; detailed
o studies are limited. Rats
Acute Toxicity [6]
tolerated 1,000 mg/kg of rare
earth oxides orally or

intraperitoneally.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary line of defense against exposure. The following
equipment is mandatory when handling Erbium (lIl) oxide powder.

o Respiratory Protection: To prevent inhalation of dust, a NIOSH/MSHA-approved respirator is
essential, especially when dust is generated.[1][6] Use a particulate filter device (EN 143, P1
type or higher) or a full-face respirator if exposure limits are exceeded or irritation occurs.[3]

[7]L8]

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[7][9]

» Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile) tested according to EN
374 are required.[3][7] Gloves must be inspected before use and disposed of properly after
handling.[4][9] Always wash hands thoroughly after removing gloves.[4][9]
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» Skin and Body Protection: Wear a lab coat, impervious clothing, and appropriate protective
gear to prevent skin contact.[7][9] Contaminated clothing should be removed immediately
and washed before reuse.[1]

Operational Plan: Step-by-Step Handling Protocol

All work with Erbium (1) oxide powder should be conducted in a controlled and well-ventilated
environment to minimize dust generation.

Step 1: Workspace Preparation

o Ensure work is performed in a well-ventilated area, preferably within a chemical fume hood.

[11[7]
o Keep the container tightly closed when not in use.[5][7]
e Ensure an eyewash station and safety shower are readily accessible.
Step 2: Handling the Compound

» Avoid creating dust during handling.[6][7]

Use non-sparking tools to prevent ignition sources.[7]

Avoid contact with skin, eyes, and clothing.[5][7]

Do not breathe in the dust.[6][7]

After handling, wash hands and other exposed areas thoroughly with soap and water.[4][6]
Step 3: Storage

» Store Erbium (Ill) oxide in a tightly sealed container.[1][7]

e The storage area must be cool, dry, and well-ventilated.[1][6][7]

» Store away from incompatible materials such as water/moisture, oxidizing agents, and
carbon dioxide.[6]
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Caption: Workflow for Safely Handling Erbium (III) Oxide.
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Emergency and Disposal Plans

Accidental Release Measures (Spills) In the event of a spill, immediate and careful action is
required to prevent contamination and exposure.

o Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-
ventilated.[6][7]

o Control Dust: Avoid any actions that raise dust.[6][7] Do not use compressed air to clean
surfaces.[6]

¢ Cleanup: Use a vacuum cleaner equipped with a HEPA filter to clean up spills.[1][6]
Alternatively, carefully sweep the material, preferably using a wet sweeping method to
minimize dust dispersion.[1]

» Containment: Place the collected material into a suitable, sealed, and properly labeled
container for disposal.[6][9]

e Environmental Precautions: Do not allow the material to enter drains, sewers, or water
bodies.[6][7]

First Aid Procedures

« Inhalation: Move the affected person to fresh air immediately.[1][4] If breathing is difficult,
provide oxygen.[4] Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing.[6] Immediately rinse the affected skin with
plenty of soap and water for at least 15 minutes.[1][6] Seek medical attention if irritation
persists.[6]

» Eye Contact: Immediately flush the eyes with plenty of lukewarm water or saline for at least
15 minutes, including under the eyelids.[1][6] Seek immediate medical attention.[1]

 Ingestion: Rinse the mouth with water.[4][6] Do not induce vomiting.[2][6] Seek medical
attention.[4]

Disposal Plan All waste containing Erbium (Ill) oxide must be treated as chemical waste and
disposed of according to federal, state, and local regulations.[6]
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o Containment: Collect waste material in suitable, closed, and clearly labeled containers.[4][9]

e Disposal Route: Do not dispose of via standard drains or trash.[7] Arrange for disposal
through a licensed chemical waste disposal company.[7][9] Surplus and non-recyclable
solutions should be offered to a licensed disposal service.[9]

e Packaging: Contaminated packaging should be treated as the product itself and disposed of
accordingly.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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